Einecs 276-111-5

• CAS No.: 71873-01-3
• Molecular Formula: C20H38N2O3S
• Molecular Weight: 386.6 g/mol
• IUPAC Name: 2-dodecylbenzenesulfonic acid;ethane-1,2-diamine
• InChI: InChI=1S/C18H30O3S.C2H8N2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;3-1-2-4/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1-4H2
• InChI Key: SMZNRMYICJJMOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O.C(CN)N

Description

Einecs 276-111-5 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were commercially available within the European Union between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Chemical Reactions Analysis

Einecs 276-111-5 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like chlorine. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Einecs 276-111-5 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be involved in the development of pharmaceuticals or as a diagnostic tool. Industrially, it is used in the manufacturing of various products, including polymers and specialty chemicals .

Mechanism of Action

The mechanism of action of Einecs 276-111-5 involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, enzyme activities, or chemical reactions. The exact molecular targets and pathways depend on the specific application and the conditions under which the compound is used .

Comparison with Similar Compounds

Einecs 276-111-5 can be compared with other similar compounds listed in the EINECS inventory. Similar compounds may include those with comparable molecular structures or chemical properties. For example, tetrasodium tris(bathophenanthroline disulfonate)ruthenium(II) is another compound with similar coordination chemistry and applications in biochemistry . The uniqueness of this compound lies in its specific chemical structure and the particular applications it is suited for .